Cas no 2034307-83-8 (methyl 6-(2-methoxyacetyl)-6-azaspiro2.5octane-1-carboxylate)

• Product Name: methyl 6-(2-methoxyacetyl)-6-azaspiro2.5octane-1-carboxylate
• CAS No: 2034307-83-8
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 5938349
• PubChem ID: 121021097
• Update Time: 2025-06-08

methyl 6-(2-methoxyacetyl)-6-azaspiro2.5octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-(2-methoxyacetyl)-6-azaspiro2.5octane-1-carboxylate
• 2034307-83-8
• methyl 6-(2-methoxyacetyl)-6-azaspiro[2.5]octane-2-carboxylate
• methyl 6-(2-methoxyacetyl)-6-azaspiro[2.5]octane-1-carboxylate
• F6554-5857
• AKOS026696793

• Inchi： 1S/C12H19NO4/c1-16-8-10(14)13-5-3-12(4-6-13)7-9(12)11(15)17-2/h9H,3-8H2,1-2H3
• InChI Key： KPFKKRUUPOYCQK-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC21CCN(C(COC)=O)CC2)=O

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl 6-(2-methoxyacetyl)-6-azaspiro2.5octane-1-carboxylate

Recent Advances in the Study of Methyl 6-(2-Methoxyacetyl)-6-azaspiro[2.5]octane-1-carboxylate (CAS: 2034307-83-8)

The compound methyl 6-(2-methoxyacetyl)-6-azaspiro[2.5]octane-1-carboxylate (CAS: 2034307-83-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic compound, characterized by its azaspiro[2.5]octane core, has been investigated for its role in modulating biological pathways and as a building block for novel drug candidates. Recent studies have focused on its synthesis, pharmacological properties, and applications in drug discovery.

One of the key areas of research involves the synthesis and optimization of methyl 6-(2-methoxyacetyl)-6-azaspiro[2.5]octane-1-carboxylate. A 2023 study published in the Journal of Medicinal Chemistry detailed an efficient synthetic route for this compound, highlighting its scalability and purity, which are critical for pharmaceutical development. The study emphasized the compound's stability under various conditions, making it a promising candidate for further pharmacological evaluation.

Pharmacological investigations have revealed that methyl 6-(2-methoxyacetyl)-6-azaspiro[2.5]octane-1-carboxylate exhibits notable activity in modulating specific enzyme targets, particularly those involved in neurodegenerative diseases. In vitro studies demonstrated its ability to inhibit key enzymes such as monoamine oxidase B (MAO-B), suggesting potential applications in Parkinson's disease therapy. These findings were corroborated by molecular docking studies, which indicated strong binding affinity and selectivity for the target enzymes.

Furthermore, the compound's pharmacokinetic properties have been explored in preclinical models. A recent report in Bioorganic & Medicinal Chemistry Letters highlighted its favorable absorption and metabolic stability, with minimal off-target effects. These properties position it as a viable lead compound for further optimization and development into a therapeutic agent.

In addition to its standalone pharmacological potential, methyl 6-(2-methoxyacetyl)-6-azaspiro[2.5]octane-1-carboxylate has been utilized as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its spirocyclic framework to design novel inhibitors for protein-protein interactions, which are often challenging targets in drug discovery. This approach has opened new avenues for addressing diseases with high unmet medical needs, such as certain cancers and autoimmune disorders.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability and long-term toxicity need to be addressed through further studies. However, the current body of research underscores the potential of methyl 6-(2-methoxyacetyl)-6-azaspiro[2.5]octane-1-carboxylate as a valuable tool in medicinal chemistry and a candidate for future drug development.

In conclusion, the recent advancements in the study of methyl 6-(2-methoxyacetyl)-6-azaspiro[2.5]octane-1-carboxylate (CAS: 2034307-83-8) highlight its multifaceted role in chemical biology and drug discovery. Its unique structural properties, combined with promising pharmacological and pharmacokinetic profiles, make it a compound of significant interest for researchers aiming to develop novel therapeutics. Continued exploration of its applications and optimization of its properties will likely yield further breakthroughs in the coming years.